Cas no 937602-06-7 (4-Bromo-3,5-dimethyl-2-(4-nitrobenzyl)-2H-pyrrole)

• Product Name: 4-Bromo-3,5-dimethyl-2-(4-nitrobenzyl)-2H-pyrrole
• CAS No: 937602-06-7
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• MDL: MFCD08558494
• CID: 3059649
• PubChem ID: 19616938
• Update Time: 2025-05-23

4-Bromo-3,5-dimethyl-2-(4-nitrobenzyl)-2H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-dimethyl-2-(4-nitrobenzyl)-2H-pyrrole
• CS-0330172
• 4-bromo-3,5-dimethyl-2-[(4-nitrophenyl)methyl]-2H-pyrrole
• AKOS000311499
• 937602-06-7
• BBL040113
• STK349878
• SB62701

• MDL： MFCD08558494
• Inchi： 1S/C13H13BrN2O2/c1-8-12(15-9(2)13(8)14)7-10-3-5-11(6-4-10)16(17)18/h3-6,12H,7H2,1-2H3
• InChI Key： QHZFXKDNBZDPDL-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(C=1C)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 308.01604Da
• Monoisotopic Mass: 308.01604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Bromo-3,5-dimethyl-2-(4-nitrobenzyl)-2H-pyrrole

4-Bromo-3,5-Dimethyl-2-(4-Nitrobenzyl)-2H-Pyrrole: A Comprehensive Overview

The compound 4-Bromo-3,5-Dimethyl-2-(4-Nitrobenzyl)-2H-Pyrrole, with CAS No. 937602-06-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrrole ring with bromine and nitrobenzyl substituents. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of 4-Bromo-3,5-Dimethyl-2-(4-Nitrobenzyl)-2H-Pyrrole involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only streamlined the production process but also opened up new avenues for exploring its potential applications.

In terms of structural analysis, the compound exhibits a rigid framework due to the conjugation between the pyrrole ring and the nitrobenzyl group. This conjugation significantly influences its electronic properties, making it an attractive candidate for use in electronic materials and sensors. Recent research has demonstrated its potential as a component in organic semiconductors, where its ability to facilitate charge transport is highly advantageous.

The chemical stability of 4-Bromo-3,5-Dimethyl-2-(4-Nitrobenzyl)-2H-Pyrrole has been extensively studied under various conditions. Experimental data indicate that the compound maintains stability under mild thermal and oxidative conditions, which is crucial for its application in real-world scenarios. However, further investigations are required to fully understand its long-term behavior under diverse environmental conditions.

From an application standpoint, this compound has shown promise in the field of drug discovery. Its ability to interact with biological systems through specific molecular recognition mechanisms has led researchers to explore its potential as a lead compound for developing novel therapeutic agents. Recent studies have focused on its interactions with key biomolecules, such as proteins and nucleic acids, providing valuable insights into its pharmacological profile.

In addition to its chemical and biological applications, 4-Bromo-3,5-Dimethyl-2-(4-Nitrobenzyl)-2H-Pyrrole has also been investigated for its role in advanced materials science. Its unique electronic properties make it a strong candidate for use in next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are actively exploring methods to integrate this compound into device architectures to enhance performance metrics such as efficiency and stability.

The environmental impact of synthesizing and using this compound is another area of growing interest. As sustainability becomes increasingly important in chemical research, efforts are being made to develop greener synthesis routes and evaluate the compound's biodegradability. Preliminary studies suggest that the compound exhibits moderate biodegradability under controlled conditions, but further research is needed to assess its long-term environmental effects.

In conclusion, 4-Bromo-3,5-Dimethyl-2-(4-Nitrobenzyl)-2H-Pyrrole stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.